Cas no 519150-65-3 (2-Ethyl-1H,2H,3H,4H-benzob1,6-naphthyridine-10-carboxylic Acid)

• Product Name: 2-Ethyl-1H,2H,3H,4H-benzob1,6-naphthyridine-10-carboxylic Acid
• CAS No: 519150-65-3
• MF: C₁₅H₁₆N₂O₂
• MW: 256.299743652344
• MDL: MFCD03479190
• CID: 936096
• PubChem ID: 2645816
• Update Time: 2025-05-28

2-Ethyl-1H,2H,3H,4H-benzob1,6-naphthyridine-10-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-ETHYL-1,2,3,4-TETRAHYDRO-BENZO[B][1,6]NAPHTHYRIDINE-10-CARBOXYLIC ACID
• 2-Ethyl-1,2,3,4-tetrahydro-benzo[b]-[1,6]naphthyridine-10-carboxylic acid
• 2-ethyl-1,2,3,4-tetrahydropyridino[4,3-b]quinoline-10-carboxylic acid
• AC1MB8OF
• AC1Q3150
• CTK4J5111
• Enamine_003114
• HMS1402N12
• MolPort-000-678-758
• SBB012006
• SCHEMBL26099431
• 2-ethyl-1,2,3,4-tetrahydrobenzo[b][1,6]naphthyridine-10-carboxylicacid
• 519150-65-3
• 2-ethyl-1H,2H,3H,4H-benzo[b]1,6-naphthyridine-10-carboxylic acid
• 2-ethyl-1H,3H,4H-benzo[b]1,6-naphthyridine-10-carboxylic acid
• SR-01000033932-1
• SR-01000033932
• 2-ethyl-3,4-dihydro-1H-benzo[b][1,6]naphthyridine-10-carboxylic acid
• EN300-00914
• MFCD03479190
• DTXSID00368995
• 2-ethyl-1,2,3,4-tetrahydrobenzo[b][1,6]naphthyridine-10-carboxylic acid
• G35097
• AKOS000114843
• Z56838578
• 2-Ethyl-1H,2H,3H,4H-benzob1,6-naphthyridine-10-carboxylic Acid

• MDL： MFCD03479190
• Inchi： 1S/C15H16N2O2/c1-2-17-8-7-13-11(9-17)14(15(18)19)10-5-3-4-6-12(10)16-13/h3-6H,2,7-9H2,1H3,(H,18,19)
• InChI Key： SJUVKSDEXHEPSA-UHFFFAOYSA-N
• SMILES： OC(C1C2C=CC=CC=2N=C2CCN(CC)CC2=1)=O

Computed Properties

• Exact Mass: 256.121177757g/mol
• Monoisotopic Mass: 256.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on 2-Ethyl-1H,2H,3H,4H-benzob1,6-naphthyridine-10-carboxylic Acid

Comprehensive Overview of 2-Ethyl-1H,2H,3H,4H-benzob1,6-naphthyridine-10-carboxylic Acid (CAS No. 519150-65-3)

2-Ethyl-1H,2H,3H,4H-benzob1,6-naphthyridine-10-carboxylic Acid (CAS No. 519150-65-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of benzob1,6-naphthyridine derivatives, which are known for their diverse biological activities and utility in drug discovery. The presence of a carboxylic acid functional group at the 10-position and an ethyl substituent on the nitrogen-containing heterocycle enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 2-Ethyl-1H,2H,3H,4H-benzob1,6-naphthyridine-10-carboxylic Acid has surged, driven by their applications in developing novel therapeutics. Researchers are particularly interested in its potential as a pharmacophore for designing inhibitors targeting enzymes or receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The compound's CAS No. 519150-65-3 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research.

The synthesis of 2-Ethyl-1H,2H,3H,4H-benzob1,6-naphthyridine-10-carboxylic Acid typically involves multi-step organic reactions, including cyclization and functional group transformations. Its molecular structure features a fused polycyclic system, which contributes to its stability and ability to interact with biological targets. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize this compound, ensuring high purity and consistency for research purposes.

One of the trending topics in the scientific community is the exploration of small-molecule drugs derived from benzob1,6-naphthyridine scaffolds. The compound's CAS No. 519150-65-3 is often associated with studies on structure-activity relationships (SAR), where modifications to its core structure are investigated to optimize biological efficacy. For instance, the ethyl group and carboxylic acid moiety may be altered to enhance solubility or binding affinity, making it a versatile building block in medicinal chemistry.

Beyond pharmaceuticals, 2-Ethyl-1H,2H,3H,4H-benzob1,6-naphthyridine-10-carboxylic Acid has potential applications in material science. Its conjugated π-electron system and rigid framework could be leveraged in designing organic semiconductors or fluorescent probes. This dual utility in life sciences and advanced materials underscores its interdisciplinary importance.

Environmental and safety considerations are also critical when handling CAS No. 519150-65-3. While not classified as hazardous, standard laboratory precautions should be followed to ensure safe usage. Researchers often inquire about its storage conditions, solubility, and stability, which are essential for experimental reproducibility.

In summary, 2-Ethyl-1H,2H,3H,4H-benzob1,6-naphthyridine-10-carboxylic Acid (CAS No. 519150-65-3) represents a promising compound with broad applicability in drug development and material innovation. Its structural complexity and functional versatility continue to inspire scientific inquiry, making it a focal point for future breakthroughs.